2-Amino-3,3-dimethylcyclopent-1-ene-1-carbonitrile

• IUPAC Name: 2-amino-3,3-dimethylcyclopentene-1-carbonitrile
• InChI: InChI=1S/C8H12N2/c1-8(2)4-3-6(5-9)7(8)10/h3-4,10H2,1-2H3
• InChI Key: KHIAKCIMIJQSIO-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(=C1N)C#N)C
• Molecular Formula: C8H12N2
• DSSTOX Substance ID: DTXSID80301865
• Molecular Weight: 136.19 g/mol
• CAS No.: 3597-66-8

Description

2-Amino-3,3-dimethylcyclopent-1-ene-1-carbonitrile (2-ADMCP) is an organic compound with a wide range of potential applications in the chemical and pharmaceutical industries. It is a heterocyclic aromatic compound composed of nitrogen and carbon atoms and is a derivative of cyclopentadiene. 2-ADMCP has been the subject of numerous studies due to its potential applications in the synthesis of pharmaceuticals, chemicals, and materials.

Scientific Research Applications

Synthesis and Characterization

• Facile Synthesis

  A study by Elkholy & Morsy (2006) demonstrates the synthesis of tetrahydropyrimido derivatives using compounds related to 2-Amino-3,3-dimethylcyclopent-1-ene-1-carbonitrile, highlighting its utility in creating new chemical structures (Elkholy & Morsy, 2006).

• Structural Analysis

  Sharma et al. (2015) focused on the X-ray diffraction technique for understanding the crystal structures of related carbonitrile compounds, emphasizing the importance of structural analysis in chemical research (Sharma et al., 2015).

Chemical Reactivity and Transformations

• Acylation Reaction

  Research by Mikhailovskii et al. (2013) explored the acylation reaction involving compounds similar to this compound, contributing to the understanding of its reactivity and potential transformations (Mikhailovskii et al., 2013).

• Novel Heterocyclic Compounds

  The work of Vazirimehr et al. (2017) illustrates the formation of new cyclic compounds through reactions involving related carbonitriles, demonstrating the chemical's potential in synthesizing diverse heterocyclic structures (Vazirimehr et al., 2017).

Applications in Material Science

• Photopolymerization Processes

  Ortyl et al. (2019) studied the use of 2-amino-4,6-diphenyl-pyridine-3-carbonitrile derivatives as fluorescent sensors in photopolymerization, indicating the material science applications of similar carbonitrile compounds (Ortyl et al., 2019).

• Corrosion Inhibition

  Singh et al. (2016) and Verma et al. (2015) demonstrated the effectiveness of quinoline and diarylcyclohexene carbonitriles, similar to this compound, as corrosion inhibitors for metals, highlighting another significant application in the field of materials science (Singh et al., 2016); (Verma et al., 2015).

Potential Medicinal Applications

• Antibacterial Activity: Studies like that of Vinoth et al. (2021) and Khidre et al. (2011) explore the antibacterial properties of carbonitrile derivatives, indicating potential medicinal applications for compounds similar to this compound (Vinoth et al., 2021); (Khidre et al., 2011).